(5Z)-5-{[3-(4-Ethoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-YL]methylene}-2-imino-1,3-thiazolidin-4-one

• Molecular Formula: C22H20N4O2S
• Molecular Weight: 404.5 g/mol
• IUPAC Name: (5Z)-2-amino-5-[[3-(4-ethoxy-2-methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C22H20N4O2S/c1-3-28-17-9-10-18(14(2)11-17)20-15(12-19-21(27)24-22(23)29-19)13-26(25-20)16-7-5-4-6-8-16/h4-13H,3H2,1-2H3,(H2,23,24,27)/b19-12-
• InChI Key: UAYVYMFRGANLKN-UNOMPAQXSA-N
• Isomeric SMILES: CCOC1=CC(=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)N=C(S3)N)C4=CC=CC=C4)C
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=NN(C=C2C=C3C(=O)N=C(S3)N)C4=CC=CC=C4)C

Description

(5Z)-5-{[3-(4-Ethoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-YL]methylene}-2-imino-1,3-thiazolidin-4-one is a complex organic compound that belongs to the class of thiazolidinones

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z)-5-{[3-(4-Ethoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-YL]methylene}-2-imino-1,3-thiazolidin-4-one typically involves multiple steps, starting with the preparation of the key intermediates. One common synthetic route includes the following steps:

Preparation of 3-(4-Ethoxy-2-methylphenyl)-1-phenyl-1H-pyrazole: This intermediate is synthesized through the reaction of 4-ethoxy-2-methylbenzaldehyde with phenylhydrazine in the presence of an acid catalyst.

Formation of the Thiazolidinone Ring: The intermediate is then reacted with thiosemicarbazide under basic conditions to form the thiazolidinone ring.

Methylene Bridge Formation: The final step involves the condensation of the thiazolidinone intermediate with the pyrazole derivative in the presence of a suitable base to form the desired compound.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to